Enantioselectivity of Baker's Yeast Reduction
The baker's yeast-mediated reduction of 5-methoxy-2-tetralone produces the corresponding 2-tetralol with an enantiomeric excess (ee) ≥ 98%, which is notably higher than the enantioselectivities observed for other methoxy-substituted 2-tetralones under identical non-fermenting conditions [1][2]. This demonstrates that the 5-methoxy substitution pattern uniquely favors a highly enantioselective reduction, directly linking this specific (2S)-alcohol to a robust biocatalytic production route.
| Evidence Dimension | Enantiomeric excess (ee) |
|---|---|
| Target Compound Data | ≥ 98% ee for the alcohol product from 5-methoxy-2-tetralone |
| Comparator Or Baseline | Other methoxy-substituted 2-tetralones (e.g., 6-methoxy, 7-methoxy, 8-methoxy) showed moderate and variable ee under same conditions |
| Quantified Difference | 5-methoxy derivative achieves ≥98% ee, while other regioisomers yield only moderate ee (exact values not reported in abstract, described as 'moderate') |
| Conditions | Non-fermenting baker's yeast reduction of substituted 2-tetralones |
Why This Matters
Procurement of the (2S) enantiomer ensures access to a compound that can be reliably produced with very high chiral purity via a documented enzymatic route, minimizing the need for additional chiral resolution steps.
- [1] Fogagnolo, M., et al. (1995). Baker's yeast mediated reduction of aromatic ring substituted 2-tetralones. Tetrahedron, 51(42), 11531-11546. View Source
- [2] Fogagnolo, M., et al. (1998). Enantioselectivity in the reduction of tricyclic hydroaromatic ketones by baker's yeast. Tetrahedron: Asymmetry, 9(8), 1381-1387. View Source
